Cas no 1208475-05-1 (1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea)

• Product Name: 1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea
• CAS No: 1208475-05-1
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 6045003
• PubChem ID: 30940206
• Update Time: 2025-06-08

1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea
• 1208475-05-1
• VU0522909-1
• F5833-5217
• 1-(4-methoxyphenyl)-3-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]urea
• AKOS024521339
• 1-(4-methoxyphenyl)-3-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)urea

• Inchi： 1S/C19H21N3O3/c1-13-12-15(7-10-17(13)22-11-3-4-18(22)23)21-19(24)20-14-5-8-16(25-2)9-6-14/h5-10,12H,3-4,11H2,1-2H3,(H2,20,21,24)
• InChI Key： IPENLWVCSLELPQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1C)NC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea

Comprehensive Overview of 1-(4-Methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea (CAS No. 1208475-05-1)

The compound 1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea (CAS No. 1208475-05-1) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methoxyphenyl moiety and a 2-oxopyrrolidin-1-yl substituent, which contribute to its potential applications in pharmaceutical and material science research. This compound has garnered attention due to its structural similarity to urea derivatives, which are widely studied for their biological activities and industrial uses.

In recent years, researchers have focused on the synthesis and characterization of urea-based compounds like 1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea. These compounds are often explored for their potential as kinase inhibitors, antimicrobial agents, or intermediates in drug discovery. The presence of the 2-oxopyrrolidin-1-yl group is particularly noteworthy, as it is a common pharmacophore in bioactive molecules targeting neurological and inflammatory conditions. This has led to increased interest in the compound's mechanism of action and therapeutic potential.

From a synthetic chemistry perspective, CAS No. 1208475-05-1 exemplifies the versatility of modern organic synthesis techniques. Its preparation typically involves multi-step reactions, including palladium-catalyzed cross-coupling and urea formation. The methoxyphenyl group, for instance, is often introduced via aromatic substitution or Suzuki-Miyaura coupling, while the 2-oxopyrrolidin-1-yl moiety may be incorporated through amide bond formation or ring-opening strategies. Such synthetic routes are frequently optimized for yield and purity, reflecting the compound's value in high-throughput screening and medicinal chemistry.

The physicochemical properties of 1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea are critical for its applications. Its solubility, stability, and lipophilicity are influenced by the methoxy and pyrrolidinone functionalities, making it suitable for formulation studies. Researchers often employ computational tools like molecular docking or QSAR modeling to predict its interactions with biological targets, aligning with the growing trend of AI-driven drug discovery. These approaches help identify structural analogs or optimize its pharmacokinetic profile.

In the context of green chemistry, the synthesis of CAS No. 1208475-05-1 has been adapted to reduce environmental impact. Solvent-free reactions, catalytic methods, and biodegradable reagents are increasingly used to align with sustainable pharmaceutical production. This resonates with global initiatives to minimize waste and energy consumption in chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of this compound involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards for purity and identity, which is essential for its use in preclinical studies. The compound's spectral data, including its distinctive carbonyl stretching frequency in IR spectroscopy, serve as benchmarks for quality control.

Beyond pharmaceuticals, 1-(4-methoxyphenyl)-3-3-methyl-4-(2-oxopyrrolidin-1-yl)phenylurea may find applications in material science. Its aromatic and heterocyclic components could contribute to the development of organic semiconductors or liquid crystals, areas of high interest in renewable energy technologies. Such interdisciplinary potential underscores the importance of continued research into its properties and derivatives.

In summary, CAS No. 1208475-05-1 represents a promising scaffold for diverse scientific applications. Its structural complexity and functional group diversity make it a valuable subject for ongoing research, particularly in the era of precision medicine and sustainable chemistry. As synthetic methodologies and analytical technologies advance, this compound is poised to play a significant role in addressing contemporary challenges in health and materials innovation.